Cas no 651054-04-5 (1-Piperidinecarboxylic acid, 4-(1-propylbutyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(1-propylbutyl)-, 1,1-dimethylethyl ester
• CAS No: 651054-04-5
• MF: C₁₇H₃₃NO₂
• MW: 283.449425458908
• CID: 407071
• PubChem ID: 71377081
• Update Time: 2025-04-19

1-Piperidinecarboxylic acid, 4-(1-propylbutyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(1-propylbutyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-heptan-4-ylpiperidine-1-carboxylate
• tert-Butyl 4-(heptan-4-yl)piperidine-1-carboxylate
• DTXSID60799741
• 651054-04-5

• Inchi： 1S/C17H33NO2/c1-6-8-14(9-7-2)15-10-12-18(13-11-15)16(19)20-17(3,4)5/h14-15H,6-13H2,1-5H3
• InChI Key： OPQWKVVJQBCDRP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C(CCC)CCC)=O

Computed Properties

• Exact Mass: 283.25129
• Monoisotopic Mass: 283.251129295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54